4-(2-bromo-4-fluorophenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-bromo-4-fluorophenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, commonly known as BF-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Imaging Myocardial Innervation
A novel 18F-labeled ligand for the norepinephrine transporter , identified as N-[3-bromo-4-(3-18F-fluoro-propoxy)-benzyl]-guanidine (LMI1195), is in clinical development for mapping cardiac nerve terminals in vivo using PET. A phase 1 clinical trial evaluating human safety, whole-organ biodistribution, and radiation dosimetry of LMI1195 showed it is well-tolerated, provides stable and uniform myocardial uptake, and yields a radiation dose comparable to that of other commonly used PET radiopharmaceuticals, suggesting its potential for cardiac imaging (A. Sinusas et al., 2014).
Drug Metabolism and Pharmacokinetics
The study on N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) , a novel orexin 1 and 2 receptor antagonist, highlights the importance of understanding drug metabolism and pharmacokinetics in humans. It showed that elimination occurs principally via the feces, with minor urinary excretion, indicating extensive metabolism and the presence of slowly cleared metabolites (C. Renzulli et al., 2011).
Environmental Chemical Exposure and Thyroid Hormone Metabolism
Research on the impact of environmental chemical exposure on thyroid hormone metabolism underscores the significant influence of polyhalogenated compounds like polychlorinated dioxins, furans (PCDD/Fs), polychlorinated-biphenyls (PCBs), and polybrominated diphenyl ethers (PBDEs) on thyroid function. These environmental toxicants have been shown to influence thyroid metabolism negatively, affecting health outcomes (M. Leijs et al., 2012).
Safety and Dosimetry in Human Participants
The Phase 1 evaluation of 11C-CS1P1 , targeting sphingosine-1-phosphate receptor (S1PR) 1, assessed safety, dosimetry, and characteristics in human participants, supporting its potential for evaluating inflammation in clinical populations. This highlights the importance of safety and dosimetry studies in the development of new diagnostic tools (M. Brier et al., 2022).
properties
IUPAC Name |
4-(2-bromo-4-fluorophenyl)-5H-1,4-benzoxazepin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrFNO2/c16-12-7-11(17)5-6-13(12)18-8-10-3-1-2-4-14(10)20-9-15(18)19/h1-7H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCXUOSJJVFZJIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2OCC(=O)N1C3=C(C=C(C=C3)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.